Cas no 36826-83-2 (Octadecanoic acid,12-hydroxy-, octadecyl ester)

• Product Name: Octadecanoic acid,12-hydroxy-, octadecyl ester
• CAS No: 36826-83-2
• MF: C₃₆H₇₂O₃
• MW: 552.955092430115
• CID: 307687
• PubChem ID: 169819
• Update Time: 2025-04-19

Octadecanoic acid,12-hydroxy-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,12-hydroxy-, octadecyl ester
• octadecyl 12-hydroxyoctadecanoate
• Stearyl 12-hydroxystearate
• EINECS 253-231-6
• NS00057443
• DTXSID60885653
• Octadecanoic acid, 12-hydroxy-, octadecyl ester
• SCHEMBL294266
• 36826-83-2

• Inchi： 1S/C36H72O3/c1-3-5-7-9-10-11-12-13-14-15-16-17-20-23-26-30-34-39-36(38)33-29-25-22-19-18-21-24-28-32-35(37)31-27-8-6-4-2/h35,37H,3-34H2,1-2H3
• InChI Key： UGJBFCXWPCFKSG-UHFFFAOYSA-N
• SMILES： OC(CCCCCC)CCCCCCCCCCC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 552.54846
• Monoisotopic Mass: 552.548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 34
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.885
• Boiling Point: 610.2°Cat760mmHg
• Flash Point: 210.1°C
• Refractive Index: 1.463
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters